Cas no 338409-85-1 (1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)-)

• Product Name: 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)-
• CAS No: 338409-85-1
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD00202376
• CID: 5195158
• Update Time: 2026-03-05

1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)-

• MDL： MFCD00202376
• Inchi： 1S/C9H8N2O2S/c1-12-7-2-4-8(5-3-7)13-9-6-10-11-14-9/h2-6H,1H3
• InChI Key： PKODYJJFUYUDOL-UHFFFAOYSA-N
• SMILES： S1C(OC2=CC=C(OC)C=C2)=CN=N1

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±48.0 °C(Predicted)
• pka: -2.99±0.32(Predicted)

Additional information on 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)-

Introduction to 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)- (CAS No. 338409-85-1) and Its Emerging Applications in Chemical Biology

1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)-, identified by the chemical compound identifier CAS No. 338409-85-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile biological activities. This compound belongs to the thiadiazole class, a family of molecules known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 4-methoxyphenoxy substituent in its molecular structure further enhances its potential as a bioactive scaffold, making it a valuable candidate for drug discovery and therapeutic development.

The thiadiazole core is characterized by a five-membered ring containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. This structural motif is widely recognized for its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. The 5-(4-methoxyphenoxy) moiety adds an additional layer of functionality, enabling the compound to engage with diverse biological pathways. This combination of features makes 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)- a promising candidate for investigating novel therapeutic strategies.

In recent years, there has been growing interest in thiadiazole derivatives as potential candidates for treating various diseases. One of the most notable areas of research has been their application in oncology. Studies have demonstrated that thiadiazole-based compounds can inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. For instance, research published in the journal *Bioorganic & Medicinal Chemistry* highlighted the ability of certain thiadiazole derivatives to induce apoptosis in breast cancer cells by modulating mitochondrial function. The 4-methoxyphenoxy group in 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)- may play a crucial role in this process by enhancing binding affinity to specific cancer-related proteins.

Another significant area of investigation has been the antimicrobial properties of thiadiazole derivatives. Given the rise of antibiotic-resistant bacteria, there is an urgent need for novel antimicrobial agents. A study published in *European Journal of Medicinal Chemistry* reported that certain thiadiazole compounds exhibit potent activity against Gram-positive bacteria by inhibiting bacterial cell wall synthesis. The structural features of 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)-, particularly the thiadiazole ring and the 4-methoxyphenoxy substituent, may contribute to its ability to disrupt bacterial cell membranes, leading to increased permeability and cell death.

The anti-inflammatory potential of this compound has also been explored. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Research has shown that thiadiazole derivatives can inhibit inflammatory pathways by suppressing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The presence of the 4-methoxyphenoxy group may enhance its anti-inflammatory effects by facilitating interaction with inflammatory mediators. This makes 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)- a promising candidate for developing anti-inflammatory therapies.

Furthermore, the compound's potential in neurological disorders has not been overlooked. Neuroinflammation is a key factor in conditions such as Alzheimer's disease and Parkinson's disease. Studies have suggested that thiadiazole derivatives can modulate neural activity by interacting with neurotransmitter receptors and ion channels. The structural flexibility provided by the thiadiazole ring and the 4-methoxyphenoxy substituent allows this compound to interact with multiple targets within the central nervous system. This dual functionality makes it an attractive candidate for developing novel treatments for neurological disorders.

The synthesis and characterization of 1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)- have been optimized to ensure high purity and yield. Advanced synthetic techniques such as multi-step organic synthesis and purification methods like column chromatography have been employed to obtain high-quality material. These efforts are crucial for conducting thorough biological evaluations and understanding the mechanisms of action of this compound.

In conclusion,1,2,3-Thiadiazole, 5-(4-methoxyphenoxy)-(CAS No. 338409-85-1) represents a significant advancement in the field of chemical biology due to its unique structural features and diverse biological activities. Its potential applications in oncology, antimicrobial therapy, anti-inflammatory treatments, and neurological disorders make it a valuable asset for further research and development. As our understanding of biological pathways continues to expand,thiadiazole derivatives like this one will play an increasingly important role in developing novel therapeutic strategies.